Cas no 284665-53-8 (2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate)

• Product Name: 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate
• CAS No: 284665-53-8
• MF: C₁₃H₉ClO₃S
• MW: 280.726761579514
• CID: 6235810
• PubChem ID: 697556
• Update Time: 2025-11-04

2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate
• HMS1426O02
• 2-(4-chlorophenyl)-2-oxoethyl 2-thiophenecarboxylate
• AKOS000595391
• CCG-1138
• AK-918/40723485
• BRD-K35482125-001-01-2
• 284665-53-8
• [2-(4-chlorophenyl)-2-oxoethyl] thiophene-2-carboxylate
• IFLab1_005238
• UPCMLD0ENAT5955318:001
• Z18450957
• F1175-0977
• SR-01000642796-1
• BAS 00804667

• Inchi： 1S/C13H9ClO3S/c14-10-5-3-9(4-6-10)11(15)8-17-13(16)12-2-1-7-18-12/h1-7H,8H2
• InChI Key： ASABCBYNQWZYKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(COC(C1=CC=CS1)=O)=O

Computed Properties

• Exact Mass: 279.9960930g/mol
• Monoisotopic Mass: 279.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate

Recent Advances in the Study of 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate (CAS: 284665-53-8)

The compound 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate (CAS: 284665-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene carboxylate ester structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential anti-inflammatory and analgesic agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate exhibits selective inhibition of cyclooxygenase-2 (COX-2), a critical enzyme in the inflammatory pathway. The study highlighted its superior selectivity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored its potential as an anticancer agent. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The study utilized in vitro and in vivo models to validate its efficacy, showing significant tumor growth inhibition with minimal toxicity to normal cells. These findings position 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate as a promising candidate for further preclinical development.

The synthesis and optimization of this compound have also been a focal point. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity, addressing previous challenges in large-scale production. The patent emphasizes the use of green chemistry principles, reducing the environmental impact of the synthesis process. This advancement is critical for facilitating future clinical trials and commercialization efforts.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further formulation optimization. Researchers are currently investigating prodrug strategies and nanoparticle-based delivery systems to improve its absorption and distribution profiles. These efforts are expected to enhance its therapeutic potential and broaden its applicability.

In conclusion, 2-(4-chlorophenyl)-2-oxoethyl thiophene-2-carboxylate (CAS: 284665-53-8) represents a multifaceted compound with significant therapeutic potential. Its anti-inflammatory and anticancer properties, coupled with advancements in synthesis and delivery, make it a compelling subject for ongoing research. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel treatment options.